Cas no 727652-34-8 (3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid)

• Product Name: 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid
• CAS No: 727652-34-8
• MDL: MFCD04117046
• CID: 4657921
• Update Time: 2025-06-28

3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid

• MDL： MFCD04117046
• Inchi： InChI=1S/C18H16N2O3/c1-12-4-3-11-20-15(9-10-16(21)22)17(19-18(12)20)13-5-7-14(23-2)8-6-13/h3-11H,1-2H3,(H,21,22)/b10-9+
• InChI Key： XAHXNFSUFBFLSG-MDZDMXLPSA-N
• SMILES： CC1=CC=CN2C(=C(C3=CC=C(C=C3)OC)N=C12)/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid

Introduction to 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid (CAS No: 727652-34-8)

3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid, identified by its CAS number CAS No: 727652-34-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for various biochemical and pharmacological applications. The presence of both aromatic and heterocyclic moieties in its molecular framework suggests potential interactions with biological targets, which has sparked considerable interest among researchers exploring novel therapeutic agents.

The core structure of 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid consists of an acrylic acid moiety linked to a complex imidazo[1,2-a]pyridine scaffold. The imidazo[1,2-a]pyridine ring is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. Specifically, this scaffold has shown promise in the development of compounds targeting inflammatory responses, cancer cell proliferation, and neurodegenerative diseases. The incorporation of a 4-Methoxy-phenyl group further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence its binding affinity to biological targets.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors that can modulate protein-protein interactions (PPIs) relevant to human diseases. The unique structural features of 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid make it an attractive candidate for such applications. For instance, the imidazo[1,2-a]pyridine moiety has been shown to interact with various PPIs, including those involved in the Janus Kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) signaling pathway, which is implicated in autoimmune diseases and cancer. Additionally, the acrylic acid side chain provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

The synthesis of 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the imidazo[1,2-a]pyridine core through nucleophilic substitution or condensation reactions. Subsequently, the introduction of the 4-Methoxy-phenyl group is achieved through selective methylation or etherification techniques. Finally, the acrylic acid side chain is incorporated via carboxylation or esterification reactions. Each step must be carefully optimized to minimize side products and maximize the formation of the desired product.

The pharmacological profile of 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid has been extensively evaluated in both in vitro and in vivo models. Preliminary studies have demonstrated its ability to inhibit the activity of several enzymes and receptors relevant to human diseases. For example, it has shown potent inhibitory effects on JAK enzymes, which are key players in inflammatory responses. Furthermore, the compound has exhibited promising anti-proliferative activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell growth and survival.

In addition to its potential as a therapeutic agent, 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid has also been explored as a tool compound for biochemical research. Its well-defined structure and predictable reactivity make it an ideal candidate for studying enzyme mechanisms and developing novel synthetic methodologies. Researchers have utilized this compound to probe the interactions between various proteins and small molecules, providing valuable insights into complex biological processes.

The future prospects for 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid are vast and multifaceted. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and quantum mechanics simulations, scientists can predict how different modifications will affect the compound's binding affinity and selectivity. These efforts are expected to yield derivatives with enhanced therapeutic efficacy and reduced side effects.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The synthesis of complex molecules like 3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid represents a significant challenge but also an opportunity for innovation. New synthetic strategies are continually being developed to streamline production processes and improve yields. Additionally, biotechnological approaches such as enzymatic catalysis are being explored as alternative methods for constructing complex molecular architectures.

In conclusion,3-[2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]-pyridin-3-yl]-acrylic acid(CAS No: 727652-34-8) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of pharmacophoric elements makes it a versatile tool for modulating biological pathways relevant to human diseases. As research progresses,< strong >this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.